4-(2,4-Difluorophenyl)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C11H11F2N
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 4-(2,4-difluorophenyl)-1,2,3,6-tetrahydropyridine
• InChI: InChI=1S/C11H11F2N/c12-9-1-2-10(11(13)7-9)8-3-5-14-6-4-8/h1-3,7,14H,4-6H2
• InChI Key: KXJQRXAKSOHHNY-UHFFFAOYSA-N
• SMILES: C1CNCC=C1C2=C(C=C(C=C2)F)F

Description

4-(2,4-Difluorophenyl)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C11H11F2N and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(2,4-Difluoro-phenyl)-4-hydroxy-piperidine-1-carboxylic acid tert-butyl ester (0.4 g) was dissolved in toluene (10 mL). Concentrated sulphuric acid (0.3 mL) was added and the mixture was heated at reflux for 2 hours and then allowed to stand at room temperature overnight. A solution of aqueous sodium hydroxide (1 N, 30 mL) was added and the products extracted into ethyl acetate. The organic solution was dried with magnesium sulphate, filtered and the solvent removed by evaporation under vacuum to give the title compound as a dark oil (0.2 g) which was used without further purification. LCMS m/z 196.1 [M+H]+. R.T.=2.12 min (Analytical Method 4).